Cas no 1496940-28-3 (1-(1-phenylcyclopentyl)prop-2-en-1-one)

• Product Name: 1-(1-phenylcyclopentyl)prop-2-en-1-one
• CAS No: 1496940-28-3
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 5170725
• PubChem ID: 65574176
• Update Time: 2025-06-29

1-(1-phenylcyclopentyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(1-phenylcyclopentyl)-
• 1-(1-Phenylcyclopentyl)prop-2-en-1-one
• 1-(1-phenylcyclopentyl)prop-2-en-1-one

• Inchi： 1S/C14H16O/c1-2-13(15)14(10-6-7-11-14)12-8-4-3-5-9-12/h2-5,8-9H,1,6-7,10-11H2
• InChI Key： ORCHDLIAGQBSAB-UHFFFAOYSA-N
• SMILES： C(C1(C2=CC=CC=C2)CCCC1)(=O)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(1-phenylcyclopentyl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 1496940-28-3 and Product Name: 1-(1-phenylcyclopentyl)prop-2-en-1-one

The compound with the CAS number 1496940-28-3 and the product name 1-(1-phenylcyclopentyl)prop-2-en-1-one represents a significant area of interest in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry. The presence of a phenylcyclopentyl moiety combined with an α,β-unsaturated ketone moiety makes it a versatile scaffold for further functionalization and exploration.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their biological activities and synthetic pathways. The 1-(1-phenylcyclopentyl)prop-2-en-1-one structure is no exception, as it exhibits promising characteristics that make it suitable for various chemical modifications. These modifications can lead to the development of novel molecules with enhanced pharmacological properties, making this compound a valuable asset in drug discovery programs.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The α,β-unsaturated ketone functionality is particularly useful in organic synthesis due to its ability to participate in various reactions such as Michael additions, aldol condensations, and cycloadditions. These reactions are fundamental in constructing complex molecular architectures, which are often required in the development of new pharmaceuticals.

Recent research has highlighted the importance of 1-(1-phenylcyclopentyl)prop-2-en-1-one in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in generating derivatives that exhibit anti-inflammatory, analgesic, and even anticancer properties. These findings underscore the compound's significance as a building block in medicinal chemistry. The phenylcyclopentyl ring, in particular, has been shown to contribute to the binding affinity and selectivity of drug candidates, making it an attractive feature for further exploration.

The structural flexibility of 1-(1-phenylcyclopentyl)prop-2-en-1-one also allows for diverse functionalization strategies. Researchers have employed various techniques such as palladium-catalyzed cross-coupling reactions, hydrogenation, and oxidation to introduce new functional groups at specific positions within the molecule. These modifications can be tailored to optimize biological activity while minimizing off-target effects.

In addition to its synthetic utility, 1-(1-phenylcyclopentyl)prop-2-en-1-one has been investigated for its potential role in materials science. The compound's ability to form stable complexes with other molecules makes it a candidate for applications in catalysis and material design. For example, its interaction with transition metal complexes has been explored as a means to enhance catalytic efficiency in various organic transformations.

The growing interest in this compound is also driven by its potential environmental benefits. As synthetic chemistry moves towards more sustainable practices, molecules like 1-(1-phenylcyclopentyl)prop-2-en-1-one that can be synthesized via green chemistry principles are becoming increasingly valuable. Research efforts are focused on developing methodologies that minimize waste and energy consumption while maintaining high yields and purity standards.

Looking ahead, the future prospects for 1-(1-phenylcyclopentyl)prop-2-en-1-one appear promising. Continued investigation into its chemical properties and biological activities will likely uncover new applications and derivatives that could revolutionize various industries. Collaborative efforts between academia and industry are essential to translate these findings into practical solutions that benefit society.

In conclusion, 1496940-28-3 and 1-(1-phenylcyclopentyl)prop-2-en-1-one represent a fascinating compound with wide-ranging applications. Its unique structural features make it an excellent candidate for further research and development in pharmaceuticals, materials science, and sustainable chemistry. As our understanding of this molecule grows, so too will its impact on science and technology.